Cas no 14961-46-7 (Pyrimidine,2,2'-[1,3-propanediylbis(thio)]bis[4,6-dimethyl-)

• Product Name: Pyrimidine,2,2'-[1,3-propanediylbis(thio)]bis[4,6-dimethyl-
• CAS No: 14961-46-7
• MF: C₁₅H₂₀N₄S₂
• MW: 320.476099967957
• CID: 187907
• PubChem ID: 203669
• Update Time: 2025-04-19

Pyrimidine,2,2'-[1,3-propanediylbis(thio)]bis[4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2,2'-[1,3-propanediylbis(thio)]bis[4,6-dimethyl-
• 2-[3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropylsulfanyl]-4,6-dimethylpyrimidine
• Pyrimidine, 2,2'-(1,3-propanediylbis(thio))bis(4,6-dimethyl-
• 14961-46-7
• 2,2'-(1,3-Propanediylbis(thio))bis(4,6-dimethylpyrimidine)
• 1,3-Bis(4,6-dimethylpyrimidinyl-2-thio)propane
• DTXSID00164353
• BRN 0817940

• Inchi： 1S/C15H20N4S2/c1-10-8-11(2)17-14(16-10)20-6-5-7-21-15-18-12(3)9-13(4)19-15/h8-9H,5-7H2,1-4H3
• InChI Key： CJPQTYVDZBGCFN-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CCCSC1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 320.1132
• Monoisotopic Mass: 320.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 494.7°C at 760 mmHg
• Flash Point: 253°C
• Refractive Index: 1.61
• PSA: 51.56